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Introduction

Carbomer 941 is a high molecular weight, cross-linked polymer of acrylic acid.[1][2] In its dry,

powdered form, the polymer chains are tightly coiled. When dispersed in water, a low-viscosity,

acidic solution is formed with a pH typically between 2.7 and 3.3.[3] The process of

neutralization, most commonly with an organic base like triethanolamine (TEA), is critical to

unlocking its function as a gelling agent.[4][5]

The neutralization mechanism involves the deprotonation of the carboxylic acid (-COOH)

groups on the Carbomer polymer backbone by the base (TEA). This results in the formation of

anionic carboxylate (-COO⁻) groups. The resulting electrostatic repulsion between these

negatively charged groups causes the coiled polymer to uncoil and expand, leading to a

significant increase in the viscosity of the solution and the formation of a clear gel.[1][5] This

process is highly pH-dependent, with maximum viscosity typically achieved in a pH range of 6.0

to 10.0.[1][6] Carbomer 941 is known for producing gels with long rheological properties,

suitable for low-viscosity formulations.[5]

Quantitative Data Summary
The following tables summarize the key quantitative parameters involved in the preparation

and neutralization of Carbomer 941 gels.
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Table 1: Typical Properties of Carbomer Dispersions

Property
Carbomer 941 (0.5% w/v in
water)

Notes

Appearance White, fluffy powder [6]

pH of Dispersion (pre-

neutralization)
~3.0

Dispersions are acidic due to

the carboxylic acid groups.[1]

Viscosity of Dispersion (pre-

neutralization)
Low

The polymer is not yet

uncoiled, resulting in minimal

thickening.[7]

| Viscosity of Neutralized Gel (post-neutralization) | 4,000 - 10,000 cP | Viscosity is highly

dependent on concentration and final pH.[8] |

Table 2: Neutralization Parameters with Triethanolamine (TEA)

Parameter Value / Range Notes

Typical Carbomer 941

Concentration
0.1% - 1.5%

Use level depends on the
desired final viscosity.[6]

Recommended Neutralizer Triethanolamine (TEA)

A common, effective organic

base for neutralizing

Carbomers.[4][9]

TEA to Carbomer Ratio

(Approximate)
1:1 to 1.5:1 (w/w)

This ratio is a starting point;

the final amount should be

determined by pH

measurement.[3]

Optimal pH for Maximum

Viscosity
6.0 - 10.0

The gel structure forms as the

pH increases above 6.0.[3][6]

| Final Gel Appearance | Sparklingly clear |[3] |
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Chemical Interaction and Process Flow

Chemical Neutralization Mechanism

Carbomer-COOH
(Carboxylic Acid Group)

+
N(CH₂CH₂OH)₃

(Triethanolamine)

<=>
Carbomer-COO⁻ HN⁺(CH₂CH₂OH)₃

(Salt Formation)

Click to download full resolution via product page

Caption: Chemical reaction between Carbomer's acid group and TEA.

Polymer Conformation Change during Neutralization

Coiled Polymer Chain
(Acidic pH, Low Viscosity)

Extended Polymer Chain
(Neutral pH, High Viscosity)

  Addition of TEA
  (pH increase, electrostatic repulsion)

Click to download full resolution via product page

Caption: Carbomer polymer uncoiling upon neutralization with TEA.
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Experimental Workflow for Gel Preparation

Start: Raw Materials
(Carbomer 941, Purified Water, TEA)

Step 1: Dispersion
Slowly add Carbomer 941 to water

under moderate agitation.

Step 2: Hydration
Allow polymer to fully swell.

(Avoids 'fisheyes')

Step 3: Neutralization
Add TEA dropwise while stirring.

Monitor pH.

Formation of Homogeneous Gel

Step 4: Characterization
Measure final pH and viscosity.

End: Final Gel Product

Click to download full resolution via product page

Caption: Workflow for Carbomer 941 gel preparation and analysis.
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Experimental Protocols
Protocol 1: Preparation of Carbomer 941 Aqueous
Dispersion
Objective: To properly disperse and hydrate Carbomer 941 powder in water to form a uniform,

lump-free solution.

Materials:

Carbomer 941 powder

Purified, deionized water

Variable-speed overhead mixer or magnetic stirrer

Beaker of appropriate size

Spatula or weigh boat

Methodology:

Water Preparation: Measure the required volume of deionized water into a beaker. The

beaker should be large enough to accommodate the final gel volume and prevent splashing

during mixing.

Agitation: Begin stirring the water at a moderate speed (e.g., 800-1200 rpm) to create a

vortex.[10] The vortex should be controlled to avoid excessive air entrapment.[4]

Carbomer Addition: Carefully and slowly sprinkle the pre-weighed Carbomer 941 powder

onto the surface of the vortex.[10] Adding the powder in small increments prevents the

formation of agglomerates or "fisheyes," where the outer layer of a powder clump hydrates

and prevents water from penetrating the interior.[7][10]

Mixing and Hydration: Continue mixing until all the powder is incorporated and the dispersion

appears uniform. This may take 10-30 minutes depending on the batch size and agitation

speed.
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Hydration Period: Stop the mixer and allow the dispersion to stand undisturbed for at least

30 minutes to an hour to ensure complete hydration of the polymer particles. The solution at

this stage will be translucent and acidic (pH ~3.0).[7]

Protocol 2: Neutralization with Triethanolamine (TEA)
Objective: To neutralize the acidic Carbomer 941 dispersion with TEA to form a viscous gel.

Materials:

Hydrated Carbomer 941 dispersion (from Protocol 1)

Triethanolamine (TEA)

Calibrated pH meter or pH indicator strips

Slow-speed mixer or manual stirrer

Pipette or dropper

Methodology:

Stirring: Begin gentle, slow-speed stirring of the hydrated Carbomer 941 dispersion. High-

shear mixing after neutralization should be avoided as it can permanently reduce the final

viscosity.[1][10]

TEA Addition: Add TEA dropwise and slowly to the dispersion.[11] The gel will begin to form

and thicken almost immediately. It is crucial to add the neutralizer slowly to prevent localized

high pH spots, which can result in gel inconsistencies.[2]

pH Monitoring: Periodically stop stirring and measure the pH of the mixture. Continue adding

TEA incrementally until the target pH (typically between 6.0 and 7.5 for most topical

applications) is reached.[7][12]

Homogenization: Once the target pH is achieved, continue to stir slowly for another 10-15

minutes to ensure the gel is completely homogeneous and clear.
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Degassing (Optional): If significant air has been entrapped during the process, the gel can

be allowed to stand for several hours or be placed in a vacuum chamber to remove bubbles.

[4]

Protocol 3: Characterization of the Neutralized Gel
Objective: To measure the critical quality attributes of the final Carbomer 941 gel.

A. pH Measurement

Equipment:

Calibrated pH meter with a surface or spear-tip electrode

Procedure:

Calibrate the pH meter using standard buffer solutions (e.g., pH 4.0, 7.0, 10.0).

Immerse the electrode directly into the prepared gel, ensuring the junction is fully covered.

Allow the reading to stabilize for at least one minute before recording the pH value.

Clean the electrode thoroughly with deionized water after use.

B. Viscosity Measurement

Equipment:

Rotational viscometer (e.g., Brookfield type) with an appropriate spindle and guard leg.

Procedure:

Select a spindle and rotational speed appropriate for the expected viscosity of the gel. For a

typical Carbomer 941 gel, a T-bar or disc spindle at low RPMs (e.g., 10-50 rpm) is often

suitable.

Place a sufficient amount of the gel into a beaker, ensuring there are no air bubbles.

Lower the spindle into the gel until it reaches the immersion mark.
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Allow the spindle to rotate for a set period (e.g., 60 seconds) to achieve a stable reading.

Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s), noting the spindle, speed,

and temperature, as these parameters significantly affect the measurement. The rheological

behavior of Carbomer gels can be further characterized by measuring viscosity at different

shear rates.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes & Protocols: Neutralization of
Carbomer 941 with Triethanolamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547619#neutralization-process-of-carbomer-941-
with-triethanolamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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